molecular formula C15H10Br2N2O2S B2442283 3-(Benzenesulfonyl)-6,8-dibromoquinolin-2-amine CAS No. 866019-19-4

3-(Benzenesulfonyl)-6,8-dibromoquinolin-2-amine

Cat. No. B2442283
CAS RN: 866019-19-4
M. Wt: 442.13
InChI Key: ODFJNJPPNXROFB-UHFFFAOYSA-N
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Description

The compound “3-(Benzenesulfonyl)-6,8-dibromoquinolin-2-amine” is a quinoline derivative. Quinolines are a class of organic compounds with a benzene ring fused to a pyridine ring. This compound has a benzenesulfonyl group attached at the 3-position and two bromine atoms at the 6 and 8 positions. The presence of the amine group at the 2-position indicates that it’s a secondary amine .


Molecular Structure Analysis

The molecular structure would be based on the quinoline backbone, with the various substituents attached at the indicated positions. The exact geometry would need to be determined through techniques such as X-ray crystallography .


Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. The bromine atoms might be replaced in a nucleophilic aromatic substitution reaction. The benzenesulfonyl group could potentially be removed or modified under certain conditions .


Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity .

Scientific Research Applications

Fluorescent Probes in Chemical Biology

Fluorescent probes play a crucial role in chemical biology. These molecules contain a fluorescent functional group that changes its emission when binding to specific regions of target biomolecules. For instance, they can be used to study subcellular localization and mechanisms of action of bioactive compounds. The development of new synthetic protocols has led to the creation of diverse fluorophores applicable in medicinal chemistry .

Safety and Hazards

As with any chemical compound, handling should be done with appropriate safety precautions. The MSDS (Material Safety Data Sheet) for the specific compound would provide detailed safety information .

Future Directions

The study of quinoline derivatives is a rich field with many potential applications, particularly in medicinal chemistry. Future research could explore the biological activity of this compound and potential uses in pharmaceuticals .

properties

IUPAC Name

3-(benzenesulfonyl)-6,8-dibromoquinolin-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H10Br2N2O2S/c16-10-6-9-7-13(15(18)19-14(9)12(17)8-10)22(20,21)11-4-2-1-3-5-11/h1-8H,(H2,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODFJNJPPNXROFB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)C2=CC3=CC(=CC(=C3N=C2N)Br)Br
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H10Br2N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

442.1 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-(Benzenesulfonyl)-6,8-dibromoquinolin-2-amine

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